Cas no 1511981-13-7 (3-(Trifluoromethyl)cyclobutan-1-one)

• Product Name: 3-(Trifluoromethyl)cyclobutan-1-one
• CAS No: 1511981-13-7
• MF: C₅H₅F₃O
• MW: 138.087812185287
• MDL: MFCD28502424
• CID: 4603154
• PubChem ID: 83681115
• Update Time: 2025-06-08

3-(Trifluoromethyl)cyclobutan-1-one Chemical and Physical Properties

Names and Identifiers

• 3-(trifluoromethyl)cyclobutan-1-one
• SB18633
• 3-(Trifluoromethyl)cyclobutanone
• AS-52389
• CS-0091740
• EN300-252987
• 1511981-13-7
• MFCD28502424
• SY233853
• AKOS023413608
• P15019
• 3-(Trifluoromethyl)cyclobutan-1-one

• MDL： MFCD28502424
• Inchi： 1S/C5H5F3O/c6-5(7,8)3-1-4(9)2-3/h3H,1-2H2
• InChI Key： GULIEOHEXPTMGR-UHFFFAOYSA-N
• SMILES： FC(C1CC(C1)=O)(F)F

Computed Properties

• Exact Mass: 138.02924926 g/mol
• Monoisotopic Mass: 138.02924926 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 130
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 17.1
• Molecular Weight: 138.09

Additional information on 3-(Trifluoromethyl)cyclobutan-1-one

Recent Advances in the Application of 3-(Trifluoromethyl)cyclobutan-1-one (CAS: 1511981-13-7) in Chemical Biology and Pharmaceutical Research

The compound 3-(Trifluoromethyl)cyclobutan-1-one (CAS: 1511981-13-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This research briefing aims to provide an overview of the latest studies involving this compound, highlighting its role in drug discovery, medicinal chemistry, and biochemical applications.

Recent studies have demonstrated that 3-(Trifluoromethyl)cyclobutan-1-one serves as a valuable building block in the synthesis of novel bioactive molecules. Its cyclobutanone core, combined with the electron-withdrawing trifluoromethyl group, imparts distinct reactivity and stability, making it an attractive scaffold for the development of enzyme inhibitors and receptor modulators. Researchers have successfully incorporated this compound into the design of potential therapeutics targeting metabolic disorders and inflammatory diseases.

In a 2023 study published in the Journal of Medicinal Chemistry, scientists explored the use of 3-(Trifluoromethyl)cyclobutan-1-one as a key intermediate in the synthesis of selective kinase inhibitors. The study reported that derivatives of this compound exhibited potent inhibitory activity against specific kinases involved in cancer progression, with improved pharmacokinetic properties compared to existing inhibitors. The findings underscore the potential of this scaffold in oncology drug development.

Another significant application of 3-(Trifluoromethyl)cyclobutan-1-one has been in the field of positron emission tomography (PET) tracer development. Researchers have utilized this compound as a precursor for the synthesis of fluorine-18 labeled tracers, enabling non-invasive imaging of biological processes. A recent publication in ACS Chemical Biology detailed the successful incorporation of this compound into a PET tracer for imaging neuroinflammation, demonstrating its utility in diagnostic applications.

The synthetic accessibility of 3-(Trifluoromethyl)cyclobutan-1-one has also been a focus of recent research. Several groups have developed novel catalytic methods for its efficient preparation, including asymmetric synthesis approaches that allow for the production of enantiomerically pure derivatives. These methodological advances, reported in top-tier chemistry journals, have significantly expanded the potential applications of this compound in chiral drug development.

Looking forward, the unique properties of 3-(Trifluoromethyl)cyclobutan-1-one position it as a promising candidate for addressing current challenges in drug discovery, particularly in the areas of targeted therapy and precision medicine. Ongoing research is exploring its potential in covalent inhibitor design and as a versatile handle for bioconjugation in antibody-drug conjugates. The compound's ability to modulate physicochemical properties while maintaining metabolic stability makes it particularly valuable in these applications.

In conclusion, the recent surge in research involving 3-(Trifluoromethyl)cyclobutan-1-one (CAS: 1511981-13-7) highlights its growing importance in chemical biology and pharmaceutical sciences. From its role in medicinal chemistry to its applications in diagnostic imaging, this compound continues to demonstrate significant potential. As synthetic methodologies advance and our understanding of its biological interactions deepens, we anticipate seeing more innovative applications of this versatile building block in the coming years.